Cas no 1022733-30-7 (1,3-Bis(3-methylphenyl)-5-(3-thienylmethylene)-1,3-diazaperhydroine-2,4,6-trione)

• Product Name: 1,3-Bis(3-methylphenyl)-5-(3-thienylmethylene)-1,3-diazaperhydroine-2,4,6-trione
• CAS No: 1022733-30-7
• MF: C₂₃H₁₈N₂O₃S
• MW: 402.465624332428
• MDL: MFCD04154234
• CID: 5012826
• Update Time: 2026-02-27

1,3-Bis(3-methylphenyl)-5-(3-thienylmethylene)-1,3-diazaperhydroine-2,4,6-trione Chemical and Physical Properties

Names and Identifiers

• 1,3-bis(3-methylphenyl)-5-(3-thienylmethylene)-1,3-diazaperhydroine-2,4,6-trione
• 1,3-bis(3-methylphenyl)-5-[(thiophen-3-yl)methylidene]-1,3-diazinane-2,4,6-trione
• 1,3-Bis(3-methylphenyl)-5-(3-thienylmethylene)-1,3-diazaperhydroine-2,4,6-trione

• MDL： MFCD04154234
• Inchi： 1S/C23H18N2O3S/c1-15-5-3-7-18(11-15)24-21(26)20(13-17-9-10-29-14-17)22(27)25(23(24)28)19-8-4-6-16(2)12-19/h3-14H,1-2H3
• InChI Key： CNSZPVIXMZNUTA-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)/C=C1\C(N(C2C=CC=C(C)C=2)C(N(C\1=O)C1C=CC=C(C)C=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 660
• XLogP3: 4.9
• Topological Polar Surface Area: 85.9

Additional information on 1,3-Bis(3-methylphenyl)-5-(3-thienylmethylene)-1,3-diazaperhydroine-2,4,6-trione

Professional Introduction to Compound with CAS No. 1022733-30-7 and Product Name: 1,3-Bis(3-methylphenyl)-5-(3-thienylmethylene)-1,3-diazaperhydroine-2,4,6-trione

The compound in question, identified by the CAS number 1022733-30-7, is a complex organic molecule with a distinctive chemical structure. The product name, 1,3-Bis(3-methylphenyl)-5-(3-thienylmethylene)-1,3-diazaperhydroine-2,4,6-trione, provides a detailed insight into its molecular composition. This compound belongs to a class of heterocyclic derivatives that have garnered significant attention in the field of pharmaceutical chemistry due to their potential biological activities.

At the core of this molecule lies a perhydrohelicene backbone, which is a fused system of cyclopentane rings. This structural motif is known for its stability and rigidity, making it an attractive scaffold for designing molecules with specific interactions. The presence of 1,3-bis(3-methylphenyl) groups at the 1 and 3 positions introduces bulky aromatic substituents that can influence the electronic properties and steric environment of the molecule. These groups are often used to modulate binding affinities and selectivity in drug-like molecules.

The 5-(3-thienylmethylene) moiety is another critical feature of this compound. Thiophene, a five-membered aromatic ring containing sulfur, is a common pharmacophore in medicinal chemistry. Its incorporation into the molecule can enhance solubility, improve bioavailability, and introduce specific interactions with biological targets. The methylene bridge between the thiophene ring and the perhydrohelicene core further extends the conjugation system, potentially leading to interesting electronic and optical properties.

The trione functional group at the 2,4,6 positions adds another layer of complexity to the molecule. Triones are known for their ability to participate in various chemical reactions, including Michael additions and cycloadditions, which can be exploited in synthetic chemistry and drug development. This functional group may also contribute to the molecule's ability to interact with biological targets in unique ways.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The structural features of this compound make it a promising candidate for further investigation as a potential therapeutic agent. Studies have shown that similar perhydrohelicene derivatives exhibit various biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.

The 1,3-diazaperhydroine core is particularly interesting due to its ability to form stable complexes with metal ions. This property has been explored in the development of metal-organic frameworks (MOFs) and coordination polymers, which have applications in catalysis, gas storage, and separation technologies. In pharmaceutical contexts, such complexes can enhance drug delivery systems or serve as prodrugs that release active compounds under specific conditions.

One of the most exciting aspects of this compound is its potential for further derivatization. By modifying different parts of its structure, researchers can fine-tune its properties to achieve desired biological effects. For example, replacing one of the methylphenyl groups with another aromatic substituent could alter the molecule's binding profile to specific receptors or enzymes.

In conclusion, the compound with CAS number 1022733-30-7 and product name 1,3-Bis(3-methylphenyl)-5-(3-thienylmethylene)-1,3-diazaperhydroine-2,4,6-trione represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in the discovery and design of new therapeutic agents.